Cas no 226247-00-3 (4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-2-methyl-, methyl ester)

• Product Name: 4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-2-methyl-, methyl ester
• CAS No: 226247-00-3
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 244807
• PubChem ID: 45082170
• Update Time: 2025-04-19

4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-2-methyl-, methyl ester
• methyl 2-methyl-1,4,5,6-tetrahydropyrimidine-6-carboxylate
• 1,4,5,6-Tetrahydro-2-methylpyrimidin-4-carboxylicacid methyl ester
• 4-Pyrimidinecarboxylicacid, 1,4,5,6-tetrahydro-2-methyl-, methyl ester (9CI)
• Methyl2-methyl-1,4,5,6-tetrahydropyrimidine-4-carboxylate
• SCHEMBL2220133
• DTXSID20665150
• 226247-00-3
• Methyl 2-methyl-1,4,5,6-tetrahydropyrimidine-4-carboxylate
• Methyl 2-methyl-3,4,5,6-tetrahydropyrimidine-4-carboxylate

• Inchi： 1S/C7H12N2O2/c1-5-8-4-3-6(9-5)7(10)11-2/h6H,3-4H2,1-2H3,(H,8,9)
• InChI Key： DQBNBFWGRZJQLR-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCN=C(C)N1)=O

Computed Properties

• Exact Mass: 156.08996
• Monoisotopic Mass: 156.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7A^2
• XLogP3: -0.5

Experimental Properties

• PSA: 50.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives